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Compound of Interest

Compound Name: 7-epi-Isogarcinol

Cat. No.: B10767083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-epi-Isogarcinol, a
polyisoprenylated benzophenone of significant interest in natural product chemistry and drug

discovery. This document details its structural elucidation, chemical and physical properties,

and known biological activities, with a focus on its potential as an anticancer agent through the

inhibition of the STAT3 signaling pathway.

Structure Elucidation
7-epi-Isogarcinol is a stereoisomer of Isogarcinol, with the distinction lying in the configuration

of the prenyl group at the C-7 position.[1][2][3] The structural determination of 7-epi-
Isogarcinol has been accomplished through extensive spectroscopic analysis, primarily

utilizing one-dimensional (1D) and two-dimensional (2D) Nuclear Magnetic Resonance (NMR)

spectroscopy, alongside mass spectrometry.[1][4]

The molecular formula of 7-epi-Isogarcinol has been established as C38H50O6. The key to

differentiating it from Isogarcinol is the stereochemistry at the C-7 carbon. Through the use of

Nuclear Overhauser Effect Spectroscopy (NOESY), the spatial proximity of protons can be

determined, which allows for the assignment of the relative stereochemistry of the molecule.
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The structural assignment is supported by detailed ¹H and ¹³C NMR data. The chemical shifts

are indicative of a complex polycyclic structure with multiple prenyl groups and a

benzophenone core.

Table 1: Comparative ¹³C NMR Data of Isogarcinol and 7-epi-Isogarcinol.
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Position Isogarcinol (δC) 7-epi-Isogarcinol (δC)

1 52.2 52.2

2 171.4 170.8

3 127.2 129.1

4 195.0 194.9

5 69.4 69.3

6 46.8 46.8

7 43.2 43.1

8 40.3 42.1

9 207.4 207.2

10 193.2 192.5

11 130.9 130.9

12 115.5 115.5

13 147.9 147.5

14 153.9 153.8

15 116.1 116.2

16 124.4 124.5

17 26.7 26.6

18 122.1 121.4

19 133.7 133.6

20 26.2 26.2

21 18.3 18.3

22 23.2 22.9

23 22.8 24.2
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24 46.0 46.0

25 122.9 124.5

26 133.7 131.9

27 26.2 26.3

28 18.3 18.6

29 30.4 30.3

30 43.8 37.1

31 87.6 83.9

32 21.7 48.8

33 29.2 30.6

34 30.4 37.9

35 122.9 26.4

36 133.7 29.0

37 26.2 32.1

38 18.3 27.4

Note: Data presented is a compilation from cited literature and may have been recorded in

different solvents.

Chemical and Physical Properties
While comprehensive physicochemical data for 7-epi-Isogarcinol is not extensively reported,

some key properties have been determined.

Table 2: Physicochemical Properties of 7-epi-Isogarcinol and its Epimer, Isogarcinol.
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Property 7-epi-Isogarcinol Isogarcinol

Molecular Formula C38H50O6 C38H50O6

Molecular Weight 602.8 g/mol 602.8 g/mol

Appearance Brown powder Dark yellow solid

Optical Rotation Not consistently reported [α]D -167 (c 1.0, CHCl3)

UV (MeOH) λmax 319, 276, 233 nm Not specified

IR νmax

3320, 2970, 2930, 1730, 1650,

1590, 1520, 1440, 1370, 1290,

1170 cm⁻¹

Not specified

XLogP3 Not specified 8.9

Biological Activity
7-epi-Isogarcinol has demonstrated notable biological activities, particularly its antiproliferative

and pro-apoptotic effects in cancer cell lines.

Antiproliferative and Apoptotic Effects
Research has shown that 7-epi-Isogarcinol can inhibit the proliferation of various cancer cells.

For instance, it has been reported to have an IC50 value of 7 µg/mL against both human

promyelocytic leukemia (HL-60) and prostate cancer (PC-3) cells. The mechanism of action is

believed to involve the induction of apoptosis.

Inhibition of STAT3 Signaling Pathway
A significant aspect of the anticancer potential of 7-epi-Isogarcinol is its ability to

downregulate the Signal Transducer and Activator of Transcription 3 (STAT3) signaling

pathway. The constitutive activation of the STAT3 pathway is a hallmark of many cancers,

promoting cell proliferation, survival, and angiogenesis while inhibiting apoptosis. 7-epi-
Isogarcinol has been shown to induce apoptosis and inhibit cell migration in Huh-7 cells, likely

through the downregulation of this critical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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